2-(3'-Aminobenzyl)pyrrole

• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 3-(1H-pyrrol-2-ylmethyl)aniline
• InChI: InChI=1S/C11H12N2/c12-10-4-1-3-9(7-10)8-11-5-2-6-13-11/h1-7,13H,8,12H2
• InChI Key: PNNYAZGEIIWJBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)CC2=CC=CN2

Description

2-(3'-Aminobenzyl)pyrrole is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 2-(3'-amino-α-hydroxybenzyl)pyrrole is dissolved in an inert organic solvent (such as a lower alkanol, preferably methanol), cooled to about -20° to 10° C., preferably -5° C., and treated with a molar excess of a reducing agent (such as sodium cyanoborohydride in glacial acetic acid). The reaction mixture is allowed to warm to about ambient temperature and is stirred for a period of about 0.5 to 36 hours, preferably 1 to 18 hours, and most preferably about 2 hours. The reaction is then quenched (e.g., with saturated sodium carbonate) and extracted with ethyl acetate. The extract is washed with water, dried and evaporated in vacuo, and then purified, e.g., by column chromatography over slica gel, to obtain the 2-(3'-aminobenzyl)pyrrole of Formula 11.